Cas no 1160707-78-7 (5-Methyl-2’-deoxy Cytidine-d3)

5-Methyl-2’-deoxy Cytidine-d3 Properties

Names and Identifiers

• 5-Methyl-2’-deoxy Cytidine-d3
• 4-Amino-1-(4,5-dihydroxytetrahydro-2-furanyl)-5-(²H₃)methyl-2(1H)-pyrimidinone
• 5-Methyl-2’-deoxy Cy
• 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trideuteriomethyl)pyrimidin-2-one
• Cytidine, 2'-deoxy-5-(methyl-d3)-
• 4-AMINO-1-[(2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-5-((2)H?)METHYLPYRIMIDIN-2-ONE
• 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(?H?)methyl-1,2-dihydropyrimidin-2-one
• 1160707-78-7
• CID 71750272
• 5-Methyl-2'-deoxy Cytidine-d3
• 5-(Methyl-d3)-2'-deoxy Cytidine
• G91414
• +Expand

• InChIKey： LUCHPKXVUGJYGU-BXKFBODDSA-N
• Inchi： InChI=1S/C10H15N3O4/c1-5-3-13(10(16)12-9(5)11)8-2-6(15)7(4-14)17-8/h3,6-8,14-15H,2,4H2,1H3,(H2,11,12,16)/t6-,7+,8+/m0/s1/i1D3
• SMILES： CC1=CN(C(=O)N=C1N)C2CC(C(O2)CO)O

Computed Properties

• Exact Mass: 244.12508621g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 244.12508621g/mol
• Heavy Atom Count: 17
• Complexity: 393
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Melting Point: 192-195?C